Cas no 1630906-30-7 (tert-butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate)

Tert-butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate is a spirocyclic compound featuring a unique azaspiro[3.3]heptane scaffold with a reactive methylidene group. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex nitrogen-containing heterocycles. The tert-butyloxycarbonyl (Boc) protecting group enhances stability while allowing selective deprotection under mild acidic conditions. The methylidene functionality offers versatility for further derivatization, including cycloadditions or nucleophilic additions. Its rigid spirocyclic framework contributes to stereochemical control in synthetic applications. The compound is commonly employed in pharmaceutical research for the development of bioactive molecules, leveraging its balanced reactivity and modularity for scaffold diversification.

tert-butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate structure

1630906-30-7 structure

Product Name:tert-butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate

CAS No:1630906-30-7

MF:C₁₂H₁₉NO₂

MW:209.2847635746

MDL:MFCD27987242

CID:2094405

PubChem ID:91800891

Update Time:2025-05-27

tert-butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 6-methylene-2-azaspiro[3.3]heptane-2-carboxylate
- tert-butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate
- SCHEMBL17645954
- 2-Boc-6-methylene-2-azaspiro[3.3]heptane
- CBMMXWAEFJBHDO-UHFFFAOYSA-N
- P14353
- tert-Butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate, AldrichCPR
- DB-197303
- tert-Butyl6-methylene-2-azaspiro[3.3]heptane-2-carboxylate
- 6-Methylene-2-azaspiro[3.3]heptane-2-carboxylic acid 1,1-dimethylethyl ester
- DTXSID701165315
- AKOS025289754
- 1,1-Dimethylethyl 6-methylene-2-azaspiro[3.3]heptane-2-carboxylate
- AS-52091
- 2-Azaspiro[3.3]heptane-2-carboxylic acid, 6-methylene-, 1,1-dimethylethyl ester
- CS-0048155
- MFCD27987242
- SB50991
- 1630906-30-7
- SY120747
- EN300-7406938
- MDL： MFCD27987242
- Inchi： 1S/C12H19NO2/c1-9-5-12(6-9)7-13(8-12)10(14)15-11(2,3)4/h1,5-8H2,2-4H3
- InChI Key： CBMMXWAEFJBHDO-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC2(CC(=C)C2)C1)=O

Computed Properties

Exact Mass: 209.141578849g/mol
Monoisotopic Mass: 209.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 29.5Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 280.4±40.0 °C at 760 mmHg
Flash Point: 123.4±27.3 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate Pricemore >>

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Alichem	A289000995-1g	tert-Butyl 6-methylene-2-azaspiro[3.3]heptane-2-carboxylate	1630906-30-7	95%	1g	677.28 USD	2021-06-15
abcr	AB459171-500 mg	tert-Butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate, 95%; .	1630906-30-7	95%	500mg	€272.00	2023-04-22
abcr	AB459171-1 g	tert-Butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate, 95%; .	1630906-30-7	95%	1g	€367.50	2023-04-22
Apollo Scientific	OR936150-500mg	tert-Butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate	1630906-30-7		500mg	£388.00	2025-08-07
Apollo Scientific	OR936150-1g	tert-Butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate	1630906-30-7		1g	£571.00	2025-08-07
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